Cas no 2137822-38-7 (1,4-Dioxane, 2-(3-bromo-2,2-dimethylpropyl)-)

• Product Name: 1,4-Dioxane, 2-(3-bromo-2,2-dimethylpropyl)-
• CAS No: 2137822-38-7
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• CID: 5287161
• Update Time: 2025-06-07

1,4-Dioxane, 2-(3-bromo-2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane, 2-(3-bromo-2,2-dimethylpropyl)-

• Inchi： 1S/C9H17BrO2/c1-9(2,7-10)5-8-6-11-3-4-12-8/h8H,3-7H2,1-2H3
• InChI Key： AZVZFQPGUDKOHB-UHFFFAOYSA-N
• SMILES： O1CCOCC1CC(C)(C)CBr

Additional information on 1,4-Dioxane, 2-(3-bromo-2,2-dimethylpropyl)-

Professional Introduction to 1,4-Dioxane, 2-(3-bromo-2,2-dimethylpropyl)- (CAS No. 2137822-38-7)

1,4-Dioxane, 2-(3-bromo-2,2-dimethylpropyl)-, identified by its CAS number 2137822-38-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the dioxane family, a class of heterocyclic ethers known for their unique structural and chemical properties. The presence of a 3-bromo-2,2-dimethylpropyl substituent in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry and potential applications in medicinal chemistry.

The molecular structure of 1,4-Dioxane, 2-(3-bromo-2,2-dimethylpropyl)- consists of a dioxane ring system connected to an alkyl side chain featuring a bromine atom. This configuration allows for diverse chemical transformations, including nucleophilic substitution and cross-coupling reactions, which are pivotal in the synthesis of complex molecules. The compound's stability under various reaction conditions further enhances its utility as a building block in organic synthesis.

In recent years, the pharmaceutical industry has shown increasing interest in dioxane derivatives due to their potential biological activities. Specifically, studies have explored the pharmacological properties of dioxane-based compounds in the context of drug discovery and development. The brominated side chain in 1,4-Dioxane, 2-(3-bromo-2,2-dimethylpropyl)- serves as a versatile handle for further functionalization, enabling the creation of novel analogs with tailored biological profiles.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have utilized it as a precursor in the development of antimicrobial agents, where its structural features contribute to enhanced binding affinity and efficacy against target pathogens. Additionally, its incorporation into drug candidates has shown promise in addressing inflammatory diseases by modulating key signaling pathways.

The chemical reactivity of 1,4-Dioxane, 2-(3-bromo-2,2-dimethylpropyl)- is further highlighted by its participation in transition metal-catalyzed reactions. These reactions are crucial for constructing carbon-carbon bonds efficiently, a cornerstone of modern synthetic organic chemistry. The compound's ability to undergo palladium-catalyzed cross-coupling reactions has been particularly noteworthy, facilitating the assembly of complex molecular architectures with high precision.

Advances in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its interaction with biological targets, aiding in the rational design of more effective drug candidates. These computational approaches complement experimental investigations by predicting structural motifs and binding affinities with remarkable accuracy.

The industrial application of 1,4-Dioxane, 2-(3-bromo-2,2-dimethylpropyl)- extends beyond pharmaceuticals into materials science. Its derivatives have been explored as monomers or additives in polymer formulations due to their ability to enhance material properties such as thermal stability and mechanical strength. This dual functionality underscores the compound's versatility and broad utility across multiple scientific disciplines.

Environmental considerations are another critical aspect when evaluating this compound. While dioxanes are known for their environmental persistence, modifications such as bromination can influence their degradation pathways. Research is ongoing to develop more sustainable synthetic routes that minimize ecological impact while maintaining high yields and purity standards.

The future prospects for 1,4-Dioxane, 2-(3-bromo-2,2-dimethylpropyl)- are promising as new methodologies emerge in synthetic chemistry and drug discovery. Its unique structural features continue to inspire innovative approaches to molecular construction and functionalization. As research progresses，this compound is expected to remain a cornerstone in both academic and industrial settings，driving advancements that benefit multiple sectors of science and technology.